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Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopically labeled intermediate,
Tranexamic Acid-13C2,15N. It is intended to serve as a comprehensive resource for
researchers and scientists engaged in drug development, pharmacokinetic studies, and
advanced analytical methodologies. This document details the compound's identification, its
role in quantitative analysis, relevant experimental protocols, and the biochemical pathways of
its parent compound, tranexamic acid.

Compound Identification and Properties

Tranexamic Acid-13C2,15N is a stable, isotopically labeled version of tranexamic acid, a
synthetic analog of the amino acid lysine. The incorporation of two Carbon-13 (*3C) atoms and
one Nitrogen-15 (*>N) atom provides a distinct mass shift, making it an ideal internal standard
for mass spectrometry-based quantification of tranexamic acid in biological matrices.[1][2][3]
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Property Value Reference
trans-4-
Chemical Name (Aminomethyl)cyclohexanecar [4]

boxylic Acid-13C2,15N

CAS Number 1292837-95-6 [4]
Unlabeled CAS 1197-18-8 [1]
Molecular Formula C613C2H1515NO2 [4]
Molecular Weight 160.19 g/mol [11[4]

Internal standard for NMR,
Applications GC-MS, or LC-MS analysis; [1112][3]

Tracer

Mechanism of Action of Tranexamic Acid

Tranexamic acid functions as an antifibrinolytic agent.[1] Its primary mechanism involves the
competitive and reversible blockade of lysine binding sites on plasminogen. This action
prevents plasminogen from converting to plasmin, the enzyme responsible for degrading fibrin
clots. By inhibiting fibrinolysis, tranexamic acid helps to stabilize blood clots and reduce
bleeding.[5] This mechanism is fundamental to its clinical applications in treating or preventing
excessive blood loss from major trauma, surgery, and various bleeding disorders.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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